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Compound of Interest

Compound Name: (R)-1-Acetyl-3-hydroxypyrrolidine
CAS No.: 916733-17-0
Cat. No.: B1279419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-1-Acetyl-3-hydroxypyrrolidine is a chiral pyrrolidine derivative of significant interest in
medicinal chemistry and drug development. Its structural features make it a valuable building
block for the synthesis of a wide range of biologically active molecules. This technical guide
provides an in-depth overview of the physicochemical properties, synthesis, and potential
biological significance of (R)-1-Acetyl-3-hydroxypyrrolidine. Detailed experimental protocols
and a proposed signaling pathway are presented to facilitate further research and application of
this versatile compound.

Physicochemical Properties

(R)-1-Acetyl-3-hydroxypyrrolidine is a white to off-white crystalline powder. Its key
guantitative properties are summarized in the table below for easy reference.
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Property Value Reference
Molecular Weight 129.16 g/mol [1112113114]
Molecular Formula CeH11NO:2 [1112][31[4]
CAS Number 916733-17-0 [1112113]
Melting Point 81-85°C [4]

] ] [a]2°/D = -45° to -39° (c=3 in
Optical Rotation [4]

MeOH)

White to off-white crystalline
Appearance [4]
powder

Synthesis and Characterization

The enantioselective synthesis of (R)-1-Acetyl-3-hydroxypyrrolidine is crucial for its
application in stereospecific drug design. Below is a detailed experimental protocol for a
potential synthetic route, based on established methodologies for the synthesis of chiral
hydroxypyrrolidines and subsequent N-acetylation.

Experimental Protocol: Synthesis of (R)-1-Acetyl-3-
hydroxypyrrolidine

Materials:

(R)-3-Hydroxypyrrolidine

Acetic anhydride

Triethylamine (EtsN)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa)
 Silica gel for column chromatography

o Ethyl acetate and hexane for chromatography
Procedure:

Reaction Setup: To a solution of (R)-3-hydroxypyrrolidine (1.0 eq) in anhydrous
dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add
triethylamine (1.2 eq).

Acetylation: Slowly add acetic anhydride (1.1 eq) dropwise to the stirred solution at O °C.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4
hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous
NaHCOs solution. Separate the organic layer, and extract the aqueous layer with DCM (3 x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSOea, filter,
and concentrate under reduced pressure to obtain the crude product.

Chromatography: Purify the crude product by flash column chromatography on silica gel
using a gradient of ethyl acetate in hexane to afford pure (R)-1-Acetyl-3-
hydroxypyrrolidine.

Characterization

The structure and purity of the synthesized (R)-1-Acetyl-3-hydroxypyrrolidine should be
confirmed by standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
used to confirm the chemical structure of the molecule. The spectra of pyrrolidine derivatives
are well-characterized.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the exact mass of the compound, confirming its molecular formula.
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o Chiral High-Performance Liquid Chromatography (HPLC): The enantiomeric excess of the
final product can be determined using a suitable chiral stationary phase.

Biological Significance and Signaling Pathways

The pyrrolidine scaffold is a common motif in a wide array of biologically active compounds,
exhibiting activities such as neuroprotective, analgesic, and anti-inflammatory effects. While the
specific biological targets of (R)-1-Acetyl-3-hydroxypyrrolidine are not extensively
documented, related pyrrolidine derivatives have been shown to modulate key signaling
pathways involved in inflammation.

One such pathway is the Toll-like receptor (TLR) signaling cascade. A study on the pyrrolidine
derivative 1-[4-fluoro-2-(2-nitrovinyl)phenyl]pyrrolidine (FPP) demonstrated its inhibitory effect
on TLR signaling. This provides a valuable model for a potential mechanism of action for other
pyrrolidine-containing compounds. FPP was shown to inhibit the activation of nuclear factor-kB
(NF-kB) and interferon regulatory factor 3 (IRF3), which are key transcription factors
downstream of TLR activation.

Below is a diagram illustrating the inhibitory effect of a pyrrolidine derivative on the TLR
signaling pathway.
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Hypothesized inhibitory action on TLR signaling.
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This diagram illustrates a potential mechanism where a pyrrolidine derivative, such as (R)-1-
Acetyl-3-hydroxypyrrolidine, could inhibit the downstream signaling of Toll-like receptors,
leading to a reduction in the expression of inflammatory genes. This highlights the potential of
this class of compounds in the development of novel anti-inflammatory agents.

Conclusion

(R)-1-Acetyl-3-hydroxypyrrolidine is a valuable chiral building block with significant potential
in drug discovery and development. Its well-defined physicochemical properties and the
availability of synthetic routes make it an accessible starting material for the synthesis of more
complex molecules. The established biological activities of related pyrrolidine derivatives,
particularly in the modulation of inflammatory pathways, suggest promising avenues for future
research into the therapeutic applications of (R)-1-Acetyl-3-hydroxypyrrolidine and its
analogues. This technical guide provides a solid foundation for researchers to explore the full
potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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